Cas no 2171859-62-2 (tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate
• CAS No: 2171859-62-2
• MF: C₁₂H₂₂ClNO₄S
• MW: 311.825381755829
• CID: 5959807
• PubChem ID: 165557768
• Update Time: 2025-06-12

tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate
• tert-butyl 3-[(chlorosulfonyl)methyl]-2-ethylpyrrolidine-1-carboxylate
• EN300-1577830
• 2171859-62-2

• Inchi： 1S/C12H22ClNO4S/c1-5-10-9(8-19(13,16)17)6-7-14(10)11(15)18-12(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： BAJDYEHQDDVYDE-UHFFFAOYSA-N
• SMILES： ClS(CC1CCN(C(=O)OC(C)(C)C)C1CC)(=O)=O

Computed Properties

• Exact Mass: 311.0958071g/mol
• Monoisotopic Mass: 311.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate

Introduction to tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate (CAS No. 2171859-62-2)

tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate (CAS No. 2171859-62-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a chlorosulfonyl moiety, and a pyrrolidine ring, which collectively contribute to its chemical reactivity and biological activity.

The tert-butyl group is a well-known protecting group in organic synthesis, providing stability and preventing unwanted side reactions. The chlorosulfonyl moiety, on the other hand, is a versatile functional group that can participate in a wide range of chemical reactions, such as nucleophilic substitution and sulfonation. The pyrrolidine ring, a five-membered cyclic amine, is a common structural motif found in many biologically active compounds, including natural products and synthetic drugs.

Recent studies have highlighted the potential of tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate could be a valuable lead compound for the development of anti-inflammatory drugs.

In another study, researchers investigated the pharmacokinetic properties of tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate and found that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects. The study also highlighted the compound's low toxicity and high selectivity, which are desirable attributes for drug candidates.

The synthesis of tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate has been optimized using modern synthetic techniques to improve yield and purity. One common approach involves the reaction of tert-butyl 3-bromomethyl-2-ethylpyrrolidine-1-carboxylate with chlorosulfonic acid under controlled conditions. This method provides a scalable and reproducible route to the target compound, making it suitable for both laboratory-scale synthesis and industrial production.

The versatility of tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate extends beyond its use as a drug candidate. It has also been explored as an intermediate in the synthesis of other bioactive molecules. For example, it can serve as a building block for constructing more complex structures with enhanced biological activity or improved pharmacological properties. This makes it an attractive starting material for chemists working on drug discovery and development projects.

In conclusion, tert-butyl 3-(chlorosulfonyl)methyl-2-ethylpyrrolidine-1-carboxylate (CAS No. 2171859-62-2) is a promising compound with significant potential in various areas of research and development. Its unique structural features, combined with its favorable biological and pharmacological properties, make it an important molecule for further investigation. As research continues to advance, it is likely that new applications and insights into the utility of this compound will emerge, contributing to the advancement of medicinal chemistry and pharmaceutical science.